4,7-dimethoxy-1-methyl-1H-benzimidazole

• IUPAC Name: 4,7-dimethoxy-1-methylbenzimidazole
• InChI: InChI=1S/C10H12N2O2/c1-12-6-11-9-7(13-2)4-5-8(14-3)10(9)12/h4-6H,1-3H3
• InChI Key: MXINZOOEFKJQEE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C(C=CC(=C21)OC)OC
• Molecular Formula: C10H12N2O2
• DSSTOX Substance ID: DTXSID901279518
• Molecular Weight: 192.21 g/mol
• CAS RN: 7711-51-5

Description

4,7-dimethoxy-1-methyl-1H-benzimidazole is a chemical compound with the molecular formula C10H12N2O2. It is a key intermediate in the synthesis of 1-alkyl-1H-benzimidazole-4,7-diones.

Synthesis Analysis

The synthesis of 4,7-dimethoxy-1-methyl-1H-benzimidazole has been described in the literature. It is synthesized by the base-mediated substitution on 2-(chloromethyl)-4,7-dimethoxy-1-methyl-1H-benzimidazole by TEMPO hydroxylamine.

Molecular Structure Analysis

The molecular structure of 4,7-dimethoxy-1-methyl-1H-benzimidazole consists of a benzimidazole core with methoxy groups at the 4 and 7 positions and a methyl group at the 1 position.

Chemical Reactions Analysis

In one study, Selectfluor (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) was used to substitute the TEMPO free radical with fluorine on 4,7-dimethoxy-1-methyl-2-{[(2,2,6,6-tetramethylpiperidin-1-yl)oxy]methyl}-1H-benzimidazole to give a novel methylene fluoride.

Scientific Research Applications

Synthesis and Chemical Applications

4,7-Dimethoxy-1-methyl-1H-benzimidazole has been utilized in various synthesis processes. For instance, it serves as a building block in the preparation of imidazobenzo(hydro)quinones (Besset & Morin, 2009). Additionally, it is a key intermediate in the synthesis of several compounds, including 1-alkyl-1H-benzimidazole-4,7-diones, which have been explored for their biological activities (Taleb et al., 2006).

Biological and Pharmaceutical Research

4,7-Dimethoxy-1-methyl-1H-benzimidazole and its derivatives have shown potential in various biological applications. For example:

• Cancer Research : Some benzimidazole derivatives, including 4,7-dimethoxy variants, have been studied for their cytotoxicity against various cancer cell lines. A notable example is their evaluation as bioreductive anticancer agents, showing promise in treating colon, breast, and lung cancer (Gellis et al., 2008).

• Antifungal Applications : In agricultural applications, benzimidazole derivatives such as carbendazim, closely related to 4,7-dimethoxy-1-methyl-1H-benzimidazole, are used for the prevention and control of fungal diseases. Nanoparticle carriers have been developed for sustained release of these compounds, showing effectiveness and reduced toxicity (Campos et al., 2015).

• DNA Interaction Studies : Benzimidazole derivatives have been investigated for their ability to interact with mammalian DNA topoisomerase I, an enzyme critical in DNA replication and transcription. This interaction offers insights into potential therapeutic applications, particularly in cancer treatment (Alpan et al., 2007).

• Antioxidant Properties : Studies have also focused on the antioxidant properties of benzimidazole derivatives. They have been tested for their effects on lipid peroxidation, showcasing their potential as antioxidants in various biological contexts (Kuş et al., 2008).

Safety and Hazards

The safety data sheet for 4,7-dimethoxy-1-methyl-1H-benzimidazole provides information on its hazards, but the details are not available in the search results.